1-Methoxy-2-methyl-1-propene-1-ol

• Molecular Formula: C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: 1-methoxy-2-methylprop-1-en-1-ol
• InChI: InChI=1S/C5H10O2/c1-4(2)5(6)7-3/h6H,1-3H3
• InChI Key: ODHXKXPEQYLDOF-UHFFFAOYSA-N
• SMILES: CC(=C(O)OC)C
• synonyms: 1-Propen-1-ol, 1-methoxy-2-methyl-
• CAS No.: 187809-34-3

Description

1-Methoxy-2-methyl-1-propene-1-ol, also known as MPMI, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPMI is a colorless liquid that is soluble in water and organic solvents, and it has a distinctive odor.

Scientific Research Applications

1-Methoxy-2-methyl-1-propene-1-ol has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a solvent for biochemical and pharmaceutical analysis, and as a reference standard in analytical chemistry. This compound has also been studied for its potential applications in drug delivery, as it has been shown to be able to penetrate cell membranes and deliver drugs to specific targets.

Mechanism of Action

The mechanism of action of 1-Methoxy-2-methyl-1-propene-1-ol is not fully understood, but it is believed to be related to its ability to interact with biological membranes and alter their properties. This compound has been shown to increase the fluidity of lipid membranes, which can affect the activity of membrane-bound proteins and enzymes. This may explain some of the observed biochemical and physiological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. This compound has also been shown to have antioxidant properties, which may be related to its ability to scavenge free radicals and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-Methoxy-2-methyl-1-propene-1-ol for lab experiments is its high solubility in both water and organic solvents, which makes it a versatile reagent for a variety of applications. This compound is also relatively stable and easy to handle, which makes it a convenient choice for many experiments. However, this compound can be expensive and difficult to obtain in large quantities, which may limit its use in some experiments.

Future Directions

There are many potential future directions for research on 1-Methoxy-2-methyl-1-propene-1-ol. One area of interest is the development of new drug delivery systems that utilize this compound as a carrier. Another area of interest is the study of the biochemical and physiological effects of this compound in more detail, including its interactions with specific proteins and enzymes. Finally, there is potential for the development of new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

1-Methoxy-2-methyl-1-propene-1-ol can be synthesized through a multi-step process that involves the reaction of 2-methyl-1-propene with methanol in the presence of a catalyst. The resulting product is then purified through distillation and other techniques to obtain pure this compound. This synthesis method has been optimized over the years to increase the yield and purity of this compound, and it is now a well-established process in the scientific community.